Cas no 1214911-59-7 (Ethyl 2-(3-cyclopropylpyridin-2-yl)acetate)

• Product Name: Ethyl 2-(3-cyclopropylpyridin-2-yl)acetate
• CAS No: 1214911-59-7
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 1031244
• PubChem ID: 69747740
• Update Time: 2025-08-05

Ethyl 2-(3-cyclopropylpyridin-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(3-cyclopropylpyridin-2-yl)acetate
• DTXSID30741252
• Ethyl2-(3-cyclopropylpyridin-2-yl)acetate
• DB-264897
• SCHEMBL6345109
• 1214911-59-7
• Ethyl (3-cyclopropylpyridin-2-yl)acetate
• J-520600

• Inchi： 1S/C12H15NO2/c1-2-15-12(14)8-11-10(9-5-6-9)4-3-7-13-11/h3-4,7,9H,2,5-6,8H2,1H3
• InChI Key： MMZLXGADJNNRDJ-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C(=CC=CN=1)C1CC1)=O

Computed Properties

• Exact Mass: 205.110278721g/mol
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 39.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on Ethyl 2-(3-cyclopropylpyridin-2-yl)acetate

Ethyl 2-(3-Cyclopropylpyridin-2-yl)Acetate: A Comprehensive Overview

Ethyl 2-(3-cyclopropylpyridin-2-yl)acetate, with the CAS number 1214911-59-7, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound, often referred to as Ethyl 2-(3-cyclopropylpyridin-2-yl)acetate, is notable for its unique structure and potential applications in drug discovery and chemical synthesis. Recent advancements in synthetic methodologies and its incorporation into bioactive molecules have further highlighted its importance in contemporary research.

The structure of Ethyl 2-(3-cyclopropylpyridin-2-yl)acetate consists of a pyridine ring substituted with a cyclopropyl group at the 3-position and an ethoxyacetyl group at the 2-position. This arrangement imparts the molecule with interesting electronic and steric properties, making it a valuable building block in organic chemistry. The compound's ability to participate in various reactions, such as nucleophilic substitutions and cyclizations, has been extensively explored in recent studies.

One of the most recent breakthroughs involving Ethyl 2-(3-cyclopropylpyridin-2-yl)acetate is its role in the synthesis of bioactive compounds. Researchers have successfully utilized this compound as a precursor for constructing complex heterocyclic frameworks, which are often found in natural products and pharmaceutical agents. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated how this compound can be transformed into potent kinase inhibitors through a series of well-designed reactions.

In addition to its synthetic applications, Ethyl 2-(3-cyclopropylpyridin-2-yl)acetate has also been investigated for its pharmacological properties. Preclinical studies have shown that derivatives of this compound exhibit promising anti-inflammatory and antioxidant activities, suggesting its potential as a lead molecule for drug development. The cyclopropyl group, in particular, has been identified as a key structural element contributing to these biological activities.

From a synthetic standpoint, the preparation of Ethyl 2-(3-cyclopropylpyridin-2-yl)acetate involves a multi-step process that typically begins with the synthesis of the pyridine derivative. Recent optimizations have focused on improving the yield and purity of the compound through the use of more efficient catalysts and reaction conditions. For example, microwave-assisted synthesis has been employed to accelerate certain steps, reducing reaction times while maintaining product quality.

The physical and chemical properties of Ethyl 2-(3-cyclopropylpyridin-2-yl)acetate are well-documented, with studies detailing its melting point, boiling point, solubility, and stability under various conditions. These properties are crucial for its handling and storage in research settings. Moreover, computational studies using density functional theory (DFT) have provided insights into the electronic structure of the molecule, aiding in the prediction of its reactivity in different chemical environments.

Looking ahead, the continued exploration of Ethyl 2-(3-cyclopropylpyridin-2-yl)acetate is expected to yield further advancements in both synthetic chemistry and pharmacology. Its unique structure and versatile reactivity make it an invaluable tool for researchers aiming to develop novel compounds with therapeutic potential. As new methodologies emerge and computational tools become more sophisticated, our understanding of this compound's capabilities will undoubtedly expand.